Cas no 425604-49-5 (4-Bromo-N,N-dihexylaniline)

• Product Name: 4-Bromo-N,N-dihexylaniline
• CAS No: 425604-49-5
• MF: C₁₈H₃₀BrN
• MW: 340.341504573822
• CID: 2688223
• PubChem ID: 69450641
• Update Time: 2024-11-06

4-Bromo-N,N-dihexylaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N,N-dihexylaniline
• 4-Bromo-N,N-dihexylbenzenamine
• SY333485
• SCHEMBL5460996
• AKOS037622093
• 425604-49-5
• B6217
• E87505
• MFCD32706884

• Inchi： 1S/C18H30BrN/c1-3-5-7-9-15-20(16-10-8-6-4-2)18-13-11-17(19)12-14-18/h11-14H,3-10,15-16H2,1-2H3
• InChI Key： ZZJPPUQTJXIPLQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)N(CCCCCC)CCCCCC

Computed Properties

• Exact Mass: 339.15616g/mol
• Monoisotopic Mass: 339.15616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 20
• Rotatable Bond Count: 11
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 3.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines